Cas no 920-99-0 (2-Propenoic acid, 2-(chloromethyl)-)
920-99-0 structure
Product Name:2-Propenoic acid, 2-(chloromethyl)-
CAS No:920-99-0
MF:C4H5ClO2
MW:120.53430056572
CID:754858
PubChem ID:18618621
Update Time:2025-04-19
2-Propenoic acid, 2-(chloromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-(chloromethyl)-
- 2-(chloromethyl)prop-2-enoic acid
- 2-(Chloromethyl)prop-2-enoato
- 920-99-0
- AKOS006375857
- SCHEMBL163575
- DTXSID80595181
- b-chloromethacrylic acid
-
- Inchi: 1S/C4H5ClO2/c1-3(2-5)4(6)7/h1-2H2,(H,6,7)
- InChI Key: AMNGVFRKAFUEHP-UHFFFAOYSA-N
- SMILES: ClCC(=C)C(=O)O
Computed Properties
- Exact Mass: 119.9978071g/mol
- Monoisotopic Mass: 119.9978071g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 97.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 37.3Ų
2-Propenoic acid, 2-(chloromethyl)- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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